Cas no 872860-99-6 (N-tert-butyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide)

• Product Name: N-tert-butyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide
• CAS No: 872860-99-6
• MF: C₂₁H₂₇N₃O₃
• MW: 369.45738530159
• CID: 5509258
• Update Time: 2025-07-20

N-tert-butyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• N-tert-butyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

• Inchi： 1S/C21H27N3O3/c1-21(2,3)22-20(27)19(26)16-13-24(17-10-6-5-9-15(16)17)14-18(25)23-11-7-4-8-12-23/h5-6,9-10,13H,4,7-8,11-12,14H2,1-3H3,(H,22,27)
• InChI Key： RAPJLAMFTUSJMV-UHFFFAOYSA-N
• SMILES： C(NC(C)(C)C)(=O)C(=O)C1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-tert-butyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

Recent Advances in the Study of N-tert-butyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide (CAS: 872860-99-6)

In recent years, the compound N-tert-butyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide (CAS: 872860-99-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole and piperidine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-tert-butyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and solid-phase peptide synthesis to achieve higher efficiency. The compound's structural complexity, particularly the presence of the tert-butyl group and the piperidine ring, has been a focal point in these synthetic efforts. Recent publications have also explored the use of this compound as a key intermediate in the development of novel indole-based therapeutics.

Mechanistic studies have revealed that N-tert-butyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively target cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, its ability to modulate the activity of transcription factors such as NF-κB has been investigated, with promising results in preclinical models of autoimmune disorders.

In the context of drug development, the pharmacokinetic and pharmacodynamic properties of this compound have been extensively studied. Recent findings indicate that it possesses favorable bioavailability and metabolic stability, which are critical for its transition from preclinical to clinical stages. Animal studies have demonstrated its efficacy in reducing inflammation and pain, with minimal adverse effects. These results have spurred interest in further optimizing its formulation for oral or intravenous administration.

Looking ahead, the potential applications of N-tert-butyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide extend beyond inflammation. Preliminary data suggest its utility in oncology, particularly in targeting signaling pathways involved in tumor growth and metastasis. Researchers are also exploring its role in neurodegenerative diseases, given its ability to cross the blood-brain barrier and modulate neuronal activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials.

In conclusion, N-tert-butyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its multifaceted pharmacological profile, combined with recent advancements in synthesis and mechanistic understanding, positions it as a valuable candidate for further investigation. Continued research efforts will be essential to fully elucidate its therapeutic potential and address any challenges related to its development and commercialization.